Cas no 65715-48-2 (Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester)
65715-48-2 structure
Product name:Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester
- METHYL 4‐(4‐METHYL‐1‐PIPERAZINYL)‐3‐NITROBENZOATE
- methyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate
- 4-(4-methyl-piperazin-1-yl)-3-nitro-benzoic acid methyl ester
- AC1MEJ76
- CTK1J5915
- HMS2647P05
- methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate
- Oprea1_018955
- SureCN4289177
- 65715-48-2
- methyl 4-(4-methylpiperazino)-3-nitrobenzenecarboxylate
- methyl4-(4-methylpiperazin-1-yl)-3-nitrobenzoate
- MLS000684469
- AKOS003665894
- MFCD02083000
- DTXSID80387700
- SCHEMBL4289177
- methyl 4-(4-methylpiperazino)-3-nitrobenzoate
- CHEMBL1430725
- 1R-0626
- VRPYNGMXXLTUOL-UHFFFAOYSA-N
- SMR000269640
-
- MDL： MFCD02083000
- Inchi： InChI=1S/C13H17N3O4/c1-14-5-7-15(8-6-14)11-4-3-10(13(17)20-2)9-12(11)16(18)19/h3-4,9H,5-8H2,1-2H3
- InChI Key： VRPYNGMXXLTUOL-UHFFFAOYSA-N
- SMILES： CN1CCN(CC1)c2ccc(cc2[N+](=O)[O-])C(=O)OC
Computed Properties
- Exact Mass: 279.12201
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 434.1±45.0 °C at 760 mmHg
- Flash Point: 216.3±28.7 °C
- PSA: 75.92
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB288694-500mg |
Methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate; . |
65715-48-2 | 500mg |
€678.60 | 2025-02-15 | ||
| A2B Chem LLC | AD12349-500mg |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester |
65715-48-2 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| abcr | AB288694-1g |
Methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate; . |
65715-48-2 | 1g |
€1312.80 | 2025-02-15 | ||
| A2B Chem LLC | AD12349-10mg |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester |
65715-48-2 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AD12349-1g |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester |
65715-48-2 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| Ambeed | A898431-1g |
Methyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate |
65715-48-2 | 90% | 1g |
$611.0 | 2024-04-18 | |
| A2B Chem LLC | AD12349-1mg |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester |
65715-48-2 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| abcr | AB288694-1 g |
Methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate; . |
65715-48-2 | 1g |
€1312.80 | 2023-04-26 | ||
| abcr | AB288694-500 mg |
Methyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate; . |
65715-48-2 | 500mg |
€678.60 | 2023-04-26 | ||
| A2B Chem LLC | AD12349-5mg |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester |
65715-48-2 | >90% | 5mg |
$214.00 | 2024-04-19 |
Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester Related Literature
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:65715-48-2)Benzoic acid, 4-(4-methyl-1-piperazinyl)-3-nitro-, methyl ester
Purity:99%
Quantity:1g
Price ($):550.0